Cas no 335398-82-8 ({2-(4-ethoxyphenyl)amino-1,3-thiazol-4-yl}acetic acid)

• Product Name: {2-(4-ethoxyphenyl)amino-1,3-thiazol-4-yl}acetic acid
• CAS No: 335398-82-8
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD02636884
• CID: 3073883
• PubChem ID: 842334
• Update Time: 2025-06-09

{2-(4-ethoxyphenyl)amino-1,3-thiazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-((4-Ethoxyphenyl)amino)thiazol-4-yl)acetic acid
• {2-(4-ethoxyphenyl)amino-1,3-thiazol-4-yl}acetic acid
• AKOS000345441
• EN300-234750
• 2-(2-((4-Ethoxyphenyl)amino)thiazol-4-yl)aceticacid
• 2-[2-(4-ethoxyanilino)-1,3-thiazol-4-yl]acetic acid
• F2145-0331
• Oprea1_491595
• {2-[(4-ethoxyphenyl)amino]-1,3-thiazol-4-yl}acetic acid
• 2-{2-[(4-ethoxyphenyl)amino]-1,3-thiazol-4-yl}acetic acid
• CS-0299416
• 335398-82-8
• Oprea1_642226
• [2-(4-Ethoxy-phenylamino)-thiazol-4-yl]-acetic acid
• Cambridge id 6264623
• CHEMBL3936147
• SCHEMBL13381670

• MDL： MFCD02636884
• Inchi： 1S/C13H14N2O3S/c1-2-18-11-5-3-9(4-6-11)14-13-15-10(8-19-13)7-12(16)17/h3-6,8H,2,7H2,1H3,(H,14,15)(H,16,17)
• InChI Key： QTCXSAKYPGZIQX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 278.07251349Da
• Monoisotopic Mass: 278.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {2-(4-ethoxyphenyl)amino-1,3-thiazol-4-yl}acetic acid

Introduction to {2-(4-Ethoxyphenyl)Amino-1,3-Thiazol-4-Yl}Acetic Acid (CAS No. 335398-82-8)

{2-(4-Ethoxyphenyl)Amino-1,3-Thiazol-4-Yl}Acetic Acid, identified by the CAS registry number 335398-82-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a thiazole ring system substituted with an ethoxyphenyl group and an acetic acid moiety, making it a unique molecule with promising therapeutic potential.

Recent advancements in chemical synthesis have enabled the efficient preparation of {2-(4-Ethoxyphenyl)Amino-1,3-Thiazol-4-Yl}Acetic Acid. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only enhance the yield but also ensure the purity of the compound, which is crucial for its application in biological studies.

The biological evaluation of this compound has revealed its potent anti-inflammatory and antioxidant properties. Studies conducted in vitro have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-kB signaling cascade, making it a potential candidate for treating inflammatory diseases. Additionally, its antioxidant activity has been attributed to its ability to scavenge free radicals and reduce oxidative stress, which is a significant factor in various pathological conditions.

In the realm of pharmacology, {2-(4-Ethoxyphenyl)Amino-1,3-Thiazol-4-Yl}Acetic Acid has shown promise as a lead compound for drug development. Preclinical studies have highlighted its efficacy in modulating cellular signaling pathways involved in cancer progression. Specifically, it has been found to induce apoptosis in cancer cells while sparing normal cells, indicating its potential as an anticancer agent with minimal side effects.

The structural versatility of this compound also lends itself to further modifications for enhanced bioavailability and target specificity. Researchers are exploring various strategies, such as prodrug design and nanoparticle encapsulation, to improve its pharmacokinetic properties. These efforts are expected to pave the way for its translation into clinical trials.

In conclusion, {2-(4-Ethoxyphenyl)Amino-1,3-Thiazol-4-Yl}Acetic Acid (CAS No. 335398-82-8) represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Its unique chemical structure, coupled with its promising biological activities, positions it as a key molecule for future research and development in the pharmaceutical industry.